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Introduction:

Molybdenum (Mo) is a key alloying element in stainless steels, significantly enhancing their

corrosion resistance, strength, and high-temperature performance.[1][2] Additive Manufacturing

(AM), also known as 3D printing, offers unprecedented design freedom and the ability to

fabricate complex geometries, making it an attractive technology for producing high-

performance components from molybdenum-containing stainless steels for various industries,

including aerospace, medical, and chemical processing.[3][4][5] This document provides

detailed application notes and experimental protocols for the additive manufacturing of these

advanced materials, focusing on Laser Powder Bed Fusion (LPBF), a prevalent AM technique.

The addition of molybdenum to stainless steels, such as the widely used 316L grade, improves

resistance to pitting and crevice corrosion, particularly in chloride-containing environments.[6]

[7] In additive manufacturing, the rapid heating and cooling rates can lead to unique

microstructures that differ from their wrought counterparts, often resulting in enhanced
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mechanical properties.[8][9] However, the process also presents challenges, including the

potential for defects like porosity and residual stresses, which require careful control of

processing parameters and often necessitate post-processing treatments.[10][11]

These notes will cover the common alloys, processing parameters, material properties, and

post-processing techniques. The protocols will provide step-by-step guidance for key

experimental procedures.

I. Application Notes
Common Molybdenum-Containing Stainless Steel Alloys
for Additive Manufacturing
Several grades of molybdenum-containing stainless steels are utilized in additive

manufacturing, with 316L being the most common due to its excellent combination of corrosion

resistance and mechanical properties.[12][13] Super duplex stainless steels, with higher

molybdenum content, offer even greater corrosion resistance and strength.[14]

Table 1: Common Molybdenum-Containing Stainless Steel Alloys for AM
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Alloy Designation
Key Alloying Elements (wt.
%)

Characteristics &
Applications

316L (UNS S31603) Cr: 16-18, Ni: 10-14, Mo: 2-3

Excellent corrosion resistance

and biocompatibility. Widely

used in medical implants,

chemical processing

equipment, and marine

applications.[12][15]

Duplex Stainless Steels (e.g.,

2205)

Cr: 22-23, Ni: 4.5-6.5, Mo: 3-

3.5

A mixed microstructure of

austenite and ferrite provides

high strength and resistance to

stress corrosion cracking.[1]

Used in oil and gas industries.

Super Duplex Stainless Steels Cr: 24-26, Ni: 6-8, Mo: 3-5

Enhanced corrosion resistance

and strength compared to

duplex steels.[14] Suitable for

harsh environments like

seawater and chemical plants.

AL-6XN Ni: 23-25, Cr: 20-23, Mo: 6-7

A super-austenitic stainless

steel with exceptional

resistance to chloride-induced

corrosion.[14]

Additive Manufacturing Technologies
While various AM technologies can process stainless steels, Laser Powder Bed Fusion (LPBF)

and Electron Beam Melting (EBM) are the most common powder-bed fusion techniques.[3][16]

Wire Arc Additive Manufacturing (WAAM) is another option, particularly for large-scale

components.[17][18]

Laser Powder Bed Fusion (LPBF): Uses a high-power laser to selectively melt and fuse

metallic powder layer by layer.[8] It offers high resolution and good surface finish.
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Electron Beam Melting (EBM): Employs an electron beam in a vacuum to melt the metal

powder.[16] The process typically involves higher pre-heating temperatures, which can

reduce residual stresses.[15]

Wire Arc Additive Manufacturing (WAAM): Uses an electric arc to melt a wire feedstock,

depositing material layer by layer.[19] It has a high deposition rate, making it suitable for

large parts.

Effect of Molybdenum on Microstructure and Properties
in AM
The addition of molybdenum significantly influences the final properties of additively

manufactured stainless steel parts.

Microstructure: Molybdenum is a ferrite former, and its addition can influence the phase

balance in austenitic and duplex stainless steels.[1][6] In LPBF of 316L, the addition of Mo

particles can lead to grain refinement and modify the crystal orientation.[8]

Mechanical Properties: Molybdenum enhances the strength of stainless steel through solid

solution strengthening.[6] Studies on LPBF of 316L with Mo addition have shown an increase

in ultimate tensile strength and wear resistance.[8]

Corrosion Resistance: Molybdenum is crucial for improving resistance to pitting and crevice

corrosion.[2][20] It promotes the formation of a more protective passive film on the steel's

surface.[20]

Common Defects and Mitigation Strategies
Defects can compromise the performance of AM components. Common defects include:

Porosity: Can arise from trapped gas or lack of fusion between layers.[10][21] Optimization

of process parameters such as laser power, scanning speed, and hatch spacing is critical for

minimizing porosity.[9]

Residual Stresses: The rapid heating and cooling cycles can induce significant residual

stresses, leading to distortion or cracking.[11] Preheating the substrate and post-process

heat treatments can help mitigate these stresses.[22]
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Poor Surface Finish: The layer-wise nature of AM results in a rougher surface compared to

traditional manufacturing methods.[23] Post-processing techniques like laser polishing or

machining are often required.[24][25]

Post-Processing of AM Molybdenum-Containing
Stainless Steels
Post-processing is often necessary to achieve the desired properties and surface finish.

Heat Treatment: Stress relief heat treatment is commonly performed to reduce residual

stresses and improve ductility.[26]

Hot Isostatic Pressing (HIP): This process combines high temperature and pressure to close

internal pores and improve density.[27]

Surface Finishing: Techniques like machining, laser polishing, and multi-jet polishing can be

used to improve the surface roughness.[23][24][25]

II. Quantitative Data
Typical Additive Manufacturing Process Parameters for
316L
Table 2: Example of LPBF Processing Parameters for 316L Stainless Steel

Parameter Value Reference

Laser Power 150 - 200 W [9]

Scanning Speed 550 - 675 mm/s [9][22]

Layer Thickness 20 - 50 µm [22][26]

Hatch Spacing 55 - 90 µm [9][22]

Substrate Preheating 100 - 120 °C [8][22]

Build Atmosphere Argon or Nitrogen [28]
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Mechanical Properties of AM Molybdenum-Containing
Stainless Steels
Table 3: Mechanical Properties of LPBF 316L with Molybdenum Addition[8]

Molybdenum Content
(wt.%)

Ultimate Tensile Strength
(MPa)

Elongation (%)

0 710 ~25

3 ~800 ~23

5 ~900 ~22

10 963 ~20

Data extracted and estimated from graphical representations in the source.

Corrosion Resistance Data
Table 4: Pitting Resistance Equivalent Number (PREN) for Different Alloys

Alloy Typical Mo Content (wt.%) PREN Value*

316L 2-3 ~25

Nitronic 50 1.5-3.0 ~34

Super Duplex 3-5 >40

*PREN = %Cr + 3.3 x %Mo + 16 x %N. A higher PREN value indicates better pitting corrosion

resistance.[7]

III. Experimental Protocols
Protocol for Sample Preparation for Laser Powder Bed
Fusion (LPBF)
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Material: Use gas atomized, spherical 316L stainless steel powder with a particle size

distribution typically between 15 and 65 µm.[13]

Powder Handling: Dry the powder in a vacuum oven to remove moisture, which can lead to

porosity.

Substrate Preparation: Use a 316L stainless steel build plate. Ensure the surface is clean

and free of oxides by grinding or sandblasting.

Protocol for LPBF Process Execution
Machine Setup: Load the prepared powder into the LPBF machine's hopper. Secure the

build plate to the build platform.

Process Environment: Purge the build chamber with an inert gas (e.g., argon) to reduce the

oxygen content below 200 ppm to prevent oxidation.[8]

Parameter Input: Input the desired process parameters (laser power, scanning speed, layer

thickness, hatch spacing) into the machine's software. A common scanning strategy is to

rotate the scan vectors by 33-67° between successive layers to minimize anisotropy.[8]

Build Execution: Initiate the build process. The machine will spread a thin layer of powder

and the laser will selectively melt the cross-section of the part. This process is repeated layer

by layer.

Cooling: After the build is complete, allow the part and build plate to cool to room

temperature inside the build chamber under the inert atmosphere.

Protocol for Post-Processing: Stress Relief Heat
Treatment

Sample Removal: Carefully remove the built part from the build plate, often using wire

electrical discharge machining (EDM).[22]

Furnace Treatment: Place the samples in a convection furnace.
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Heating Cycle: Heat the furnace to 650 °C and hold for 1 hour to relieve residual stresses.

[26]

Cooling: Allow the samples to cool in the furnace.

Protocol for Microstructural Characterization
Sample Preparation: Mount the samples in a conductive resin. Grind the surface using

successively finer silicon carbide papers (e.g., down to 4000 grit).

Polishing: Polish the samples using diamond suspensions (e.g., 3 µm and 1 µm) followed by

a final vibratory polishing with a colloidal silica suspension.[22]

Etching: Etch the polished surface to reveal the microstructure. A common etchant for 316L

is Kallings No. 2.

Microscopy: Examine the microstructure using optical microscopy and scanning electron

microscopy (SEM).

Protocol for Mechanical Testing (Tensile Testing)
Specimen Preparation: Machine tensile test specimens from the as-built or heat-treated

components according to a standard specification (e.g., ASTM E8).

Testing: Perform uniaxial tensile tests at room temperature using a universal testing machine

at a constant strain rate.

Data Acquisition: Record the load and displacement data to determine the ultimate tensile

strength, yield strength, and elongation at break.

Protocol for Corrosion Testing (Potentiodynamic
Polarization)

Sample Preparation: Grind the surface of the sample to a uniform finish (e.g., 600 grit) and

clean it with ethanol and deionized water.

Electrochemical Cell Setup: Use a three-electrode cell with the sample as the working

electrode, a platinum counter electrode, and a saturated calomel reference electrode.
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Test Solution: Use a corrosive medium of interest, for example, a 3.5% NaCl solution to

simulate a marine environment.

Measurement: After allowing the open-circuit potential to stabilize, perform a

potentiodynamic polarization scan from a cathodic potential to an anodic potential to

determine the corrosion potential and pitting potential.

IV. Visualizations
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Caption: Workflow for AM of Mo-containing stainless steels.
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Caption: Influence of process parameters on properties.
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Caption: Molybdenum's effect on corrosion resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b15911503/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-additive-manufacturing-of-molybdenum-containing-stainless-steels
https://www.benchchem.com/product/b15911503/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-additive-manufacturing-of-molybdenum-containing-stainless-steels
https://www.benchchem.com/product/b15911503?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15911503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. imoa.info [imoa.info]

2. seathertechnology.com [seathertechnology.com]

3. 3D Printing of Molybdenum Metal and Molybdenum-Based Alloys [stardustpowder.com]

4. 3D printing of molybdenum-containing materials-Luoyang Combat Tungsten &
Molybdenum Material Co., Ltd. [moly-china.com]

5. beamler.com [beamler.com]

6. News - Understanding the Impact of Molybdenum in Stainless Steel [aoxingmetal.com]

7. langleyalloys.com [langleyalloys.com]

8. mdpi.com [mdpi.com]

9. metallurgical-research.org [metallurgical-research.org]

10. Defects in Metal Additive Manufacturing: Formation, Process Parameters,
Postprocessing, Challenges, Economic Aspects, and Future Research Directions - PMC
[pmc.ncbi.nlm.nih.gov]

11. Challenges and opportunities in the additive manufacturing of stainless steels - part 1 -
Stainless Steel World [stainless-steel-world.net]

12. mdpi.com [mdpi.com]

13. Laser Powder Bed Fusion of 316L Stainless Steel: Effect of Laser Polishing on the
Surface Morphology and Corrosion Behavior - PMC [pmc.ncbi.nlm.nih.gov]

14. csidesigns.com [csidesigns.com]

15. researchgate.net [researchgate.net]

16. Electron-beam additive manufacturing - Wikipedia [en.wikipedia.org]

17. mdpi.com [mdpi.com]

18. Wire Arc Additive Manufacturing of Stainless Steels: A Review [repository.cam.ac.uk]

19. Wire + Arc Additive Manufacturing and Heat Treatment of Super Martensitic Stainless
Steel with a Refined Microstructure and Excellent Mechanical Properties | MDPI [mdpi.com]

20. Molybdenum Effects on Pitting Corrosion Resistance of FeCrMnMoNC Austenitic
Stainless Steels [mdpi.com]

21. mdpi.com [mdpi.com]

22. tandfonline.com [tandfonline.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.imoa.info/molybdenum-uses/molybdenum-grade-stainless-steels/metallurgy-of-molybdenum-in-stainless-steel.php
https://seathertechnology.com/molybdenum-improving-corrosion-resistance-of-stainless-steel/
https://www.stardustpowder.com/3d-printing-of-molybdenum-metal-and-molybdenum-based-alloys
https://moly-china.com/news/molybdenum-3D_print.html
https://moly-china.com/news/molybdenum-3D_print.html
https://www.beamler.com/3d-printing-molybdenum-a-refractory-metal-for-high-tech-applications/amp/
https://www.aoxingmetal.com/news/understanding-the-impact-of-molybdenum-in-stainless-steel/
https://www.langleyalloys.com/2022/10/15/molybdenum-improving-corrosion-resistance/
https://www.mdpi.com/1996-1944/16/13/4827
https://www.metallurgical-research.org/articles/metal/pdf/2022/05/metal220068.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443127/
https://stainless-steel-world.net/challenges-and-opportunities-in-the-additive-manufacturing-of-stainless-steels-part-1/
https://stainless-steel-world.net/challenges-and-opportunities-in-the-additive-manufacturing-of-stainless-steels-part-1/
https://www.mdpi.com/1996-1944/16/24/7653
https://pmc.ncbi.nlm.nih.gov/articles/PMC10145978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10145978/
https://www.csidesigns.com/blog/articles/6mo
https://www.researchgate.net/publication/328382070_Selective_Electron_Beam_Melting_of_Austenitic_Stainless_Steels
https://en.wikipedia.org/wiki/Electron-beam_additive_manufacturing
https://www.mdpi.com/2076-3417/10/5/1563
https://www.repository.cam.ac.uk/items/0ff5b0c3-2a46-4848-92b3-9fba218554b7
https://www.mdpi.com/1996-1944/15/7/2624
https://www.mdpi.com/1996-1944/15/7/2624
https://www.mdpi.com/2075-4701/8/8/653
https://www.mdpi.com/2075-4701/8/8/653
https://www.mdpi.com/1996-1944/16/5/1893
https://www.tandfonline.com/doi/full/10.1080/17452759.2024.2356078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15911503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. Post-process machining of additive manufactured stainless steel | NIST [nist.gov]

24. mdpi.com [mdpi.com]

25. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

26. Mechanical Properties of Austenitic Stainless Steel Made by Additive Manufacturing -
PMC [pmc.ncbi.nlm.nih.gov]

27. researchgate.net [researchgate.net]

28. apps.dtic.mil [apps.dtic.mil]

To cite this document: BenchChem. [Application Notes and Protocols for Additive
Manufacturing of Molybdenum-Containing Stainless Steels]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15911503/docs#application-
notes-and-protocols-for-additive-manufacturing-of-molybdenum-containing-stainless-steels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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